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(3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol

Name: (3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol
Brand: Smolecule
SKU: S940710
Rating: 4 (5 reviews)

Catalog No.

S940710

CAS No.

2165659-54-9

M.F

C10H18O2S

M. Wt

202.32 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol

5. Safety and Hazards
6. Specification
7. Others

General Information

CAS Number

2165659-54-9

Product Name

(3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol

IUPAC Name

(3R,4R)-4-cyclohexylsulfanyloxolan-3-ol

Molecular Formula

C10H18O2S

Molecular Weight

202.32 g/mol

InChI

InChI=1S/C10H18O2S/c11-9-6-12-7-10(9)13-8-4-2-1-3-5-8/h8-11H,1-7H2/t9-,10-/m1/s1

InChI Key

RUUAJDUCQBDOMC-NXEZZACHSA-N

SMILES

C1CCC(CC1)SC2COCC2O

Canonical SMILES

C1CCC(CC1)SC2COCC2O

Isomeric SMILES

C1CCC(CC1)S[C@@H]2COC[C@H]2O

Scientific Research Applications

Large-Scale Synthesis

Field: Organic Process Research & Development.

Application: This compound is a useful intermediate for the synthesis of various bioactive molecules.

Method: The compound has been synthesized in 51% overall yield by 1,3-dipolar cycloaddition reaction from the dipolarophile, (E)-3-benzyloxypropenoyl-(2‘S)-bornane-10,2-sultam, and the achiral ylide precursor, N-(benzyl)-N-(methoxymethyl)-N-(trimethylsilylmethyl)amine, without using chromatography and the subsequent reduction with LAH and catalytic hydrogenation.

Results: The diastereomers were separated by crystallization, and efficient procedures were developed for the subsequent reactions to afford the compound.

Inclusion and Functionalization of Polymers with Cyclodextrins

Field: Polymer Science.

Application: Cyclodextrins can form inclusion complexes with polymers and different substrates, modifying their physicochemical properties.

Method:

Results: The use of cyclodextrins enhances the properties of each polymer, and on the other hand, the use of polymers decreases the amount of cyclodextrins required in different formulations.

Description

There is no information available on the origin or significance of (3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol in scientific research.

Molecular Structure Analysis

The compound belongs to the class of oxolanes, which are five-membered cyclic ethers.
It has a cyclohexyl group (a six-membered carbon ring) attached to a sulfur atom, which is further linked to the oxolane ring.
The stereochemistry of the molecule is defined by the (3R,4R) configuration, indicating specific spatial arrangements of substituents on the oxolane ring.

Chemical Reactions Analysis

Due to the lack of research, specific reaction pathways for (3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol are unknown.
However, general reactions for similar compounds can be postulated. Potential reactions include:
- Ring-opening reactions: The oxolane ring might be susceptible to cleavage under acidic or basic conditions.
- Oxidation: The alcohol group (OH) could be oxidized to a carbonyl group (C=O).
- Substitution reactions: The cyclohexyl group or the sulfur atom might be susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

No data is available on specific properties like melting point, boiling point, or solubility.

Mechanism of Action

There is no known mechanism of action for this specific compound.

Safety and Hazards

Safety information on (3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol is not available.
However, some general safety considerations for organic compounds with similar structures can be applied:
- Potential for skin and eye irritation.
- Unknown flammability and reactivity hazards.